![molecular formula C22H27N5O2 B4940344 N-(1-{1-[(6-ethoxy-2-quinolinyl)methyl]-4-piperidinyl}-1H-pyrazol-5-yl)acetamide](/img/structure/B4940344.png)
N-(1-{1-[(6-ethoxy-2-quinolinyl)methyl]-4-piperidinyl}-1H-pyrazol-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-{1-[(6-ethoxy-2-quinolinyl)methyl]-4-piperidinyl}-1H-pyrazol-5-yl)acetamide, commonly known as E-1, is a chemical compound that has been extensively studied for its potential therapeutic properties. E-1 belongs to the class of pyrazole-based compounds and is known to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of E-1 is not fully understood. However, studies have suggested that E-1 exerts its biological effects by inhibiting the activity of certain enzymes and proteins in the body. For example, E-1 has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response.
Biochemical and Physiological Effects:
E-1 has been found to possess a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and prevent the replication of viruses and bacteria. E-1 has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of E-1 is its broad range of biological activities. This makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, the limitations of E-1 include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of E-1. One area of research is the development of new derivatives of E-1 with improved pharmacological properties. Another area of research is the investigation of the potential use of E-1 in combination with other drugs for the treatment of various diseases. Finally, further studies are needed to fully understand the mechanism of action of E-1 and its potential therapeutic applications.
Conclusion:
In conclusion, E-1 is a promising compound with a wide range of potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of E-1 as a therapeutic agent.
Synthesis Methods
The synthesis of E-1 involves the reaction between 6-ethoxy-2-quinoline carboxaldehyde and 4-piperidone in the presence of sodium borohydride, followed by the reaction with 1H-pyrazole-5-carboxylic acid and acetic anhydride. The final product is obtained after purification through column chromatography.
Scientific Research Applications
E-1 has been widely studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial properties. E-1 has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
N-[2-[1-[(6-ethoxyquinolin-2-yl)methyl]piperidin-4-yl]pyrazol-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N5O2/c1-3-29-20-6-7-21-17(14-20)4-5-18(25-21)15-26-12-9-19(10-13-26)27-22(8-11-23-27)24-16(2)28/h4-8,11,14,19H,3,9-10,12-13,15H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOZNDGOQSBQMQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(C=C2)CN3CCC(CC3)N4C(=CC=N4)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.